Cas no 898639-10-6 (1-(3-methyl-4-propoxybenzenesulfonyl)piperidine)

• Product Name: 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine
• CAS No: 898639-10-6
• MF: C₁₅H₂₃NO₃S
• MW: 297.413023233414
• CID: 6072281
• PubChem ID: 6471955
• Update Time: 2025-06-08

1-(3-methyl-4-propoxybenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine
• 1-(3-methyl-4-propoxyphenyl)sulfonylpiperidine
• F3237-0352
• 2-methyl-4-(1-piperidinylsulfonyl)phenyl propyl ether
• AP-263/43502859
• Z970066296
• 1-((3-methyl-4-propoxyphenyl)sulfonyl)piperidine
• AKOS002285777
• [(3-methyl-4-propoxyphenyl)sulfonyl]piperidine
• 898639-10-6
• VU0493069-1

• Inchi： 1S/C15H23NO3S/c1-3-11-19-15-8-7-14(12-13(15)2)20(17,18)16-9-5-4-6-10-16/h7-8,12H,3-6,9-11H2,1-2H3
• InChI Key： RJDVEVYHSJZWJV-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OCCC)C(C)=C2)(=O)=O)CCCCC1

Computed Properties

• Exact Mass: 297.13986477g/mol
• Monoisotopic Mass: 297.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine

Introduction to 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine (CAS No. 898639-10-6)

The compound 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine, identified by its CAS number 898639-10-6, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a piperidine core substituted with a 3-methyl-4-propoxybenzenesulfonyl group, has garnered attention due to its unique structural and pharmacological properties. The presence of the sulfonyl group enhances its potential as a bioactive scaffold, making it a valuable candidate for further exploration in drug discovery and development.

Recent studies have highlighted the importance of piperidine derivatives in the design of novel therapeutic agents. The piperidine ring is a privileged structure in medicinal chemistry, known for its ability to improve oral bioavailability, metabolic stability, and binding affinity to biological targets. In particular, the substitution of the piperidine nitrogen with a sulfonyl group has been shown to modulate pharmacokinetic profiles and enhance receptor interactions. The specific arrangement of the 3-methyl-4-propoxybenzenesulfonyl moiety introduces additional functional diversity, enabling fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic clearance.

The 3-methyl-4-propoxybenzenesulfonyl substituent is particularly noteworthy for its potential role in modulating enzyme inhibition and receptor binding. This group combines the electron-withdrawing effect of the sulfonyl moiety with the steric and electronic influences of the methyl and propoxy groups. Such structural features have been implicated in enhancing binding affinity to proteins involved in various disease pathways. For instance, derivatives of this nature have shown promise in targeting enzymes associated with neurological disorders, inflammation, and cancer.

Current research in this area is focused on leveraging computational methods and high-throughput screening to identify novel analogs of 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine with improved pharmacological profiles. The compound’s potential as a lead molecule has been explored in several preclinical studies, where it demonstrated favorable interactions with target proteins. These interactions are thought to be mediated by the sulfonyl group’s ability to engage hydrogen bonding networks and hydrophobic pockets within biological targets.

The synthetic accessibility of 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine is another critical factor contributing to its appeal. Modern synthetic methodologies have enabled efficient preparation of this compound, allowing for rapid exploration of structural variations. Advances in catalytic processes and green chemistry principles have further enhanced the sustainability of its synthesis, making it more feasible for large-scale applications in drug development programs.

In conclusion, 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine (CAS No. 898639-10-6) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features and demonstrated bioactivity position it as a valuable tool for developing novel therapeutics. As research progresses, further exploration of its derivatives is expected to yield compounds with enhanced efficacy and improved patient outcomes across multiple therapeutic areas.